![molecular formula C16H21NO3 B4738241 8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B4738241.png)
8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane
Overview
Description
8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane, also known as EAD, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. EAD belongs to the class of spirocyclic compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane is not yet fully understood. However, studies have shown that it interacts with various cellular targets, including enzymes and receptors, leading to its diverse biological activities. 8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It also exhibits antiviral activity by inhibiting viral replication.
Biochemical and Physiological Effects:
8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane has been found to have a significant impact on the central nervous system, leading to its potential use in the treatment of neurological disorders. It has been shown to enhance memory and learning in animal models and to have anxiolytic and antidepressant effects. 8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane has also been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane is its diverse biological activities, which make it a potential candidate for the development of new drugs. It is also relatively easy to synthesize, making it readily available for laboratory experiments. However, one of the limitations of 8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane is its limited solubility in water, which can make it challenging to work with in certain experimental settings.
Future Directions
There are several future directions for research on 8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane. One area of focus is the development of new drugs based on the structure of 8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane. Another area of interest is the elucidation of its mechanism of action, which will help to better understand its diverse biological activities. Additionally, further research is needed to determine the optimal dosage and administration of 8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane for various therapeutic applications.
Scientific Research Applications
8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and antimicrobial properties. 8-(4-ethylbenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane has also been found to have a significant impact on the central nervous system, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
1,4-dioxa-8-azaspiro[4.5]decan-8-yl-(4-ethylphenyl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c1-2-13-3-5-14(6-4-13)15(18)17-9-7-16(8-10-17)19-11-12-20-16/h3-6H,2,7-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEDABAANACQGKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)N2CCC3(CC2)OCCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dioxa-8-azaspiro[4.5]dec-8-yl(4-ethylphenyl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.